Cas no 2228215-14-1 (tert-butyl N-3-chloro-4-(4-oxobutyl)phenylcarbamate)

• Product Name: tert-butyl N-3-chloro-4-(4-oxobutyl)phenylcarbamate
• CAS No: 2228215-14-1
• MF: C₁₅H₂₀ClNO₃
• MW: 297.777203559875
• CID: 5978411
• PubChem ID: 165778902
• Update Time: 2025-05-23

tert-butyl N-3-chloro-4-(4-oxobutyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-chloro-4-(4-oxobutyl)phenylcarbamate
• 2228215-14-1
• EN300-1903084
• tert-butyl N-[3-chloro-4-(4-oxobutyl)phenyl]carbamate

• Inchi： 1S/C15H20ClNO3/c1-15(2,3)20-14(19)17-12-8-7-11(13(16)10-12)6-4-5-9-18/h7-10H,4-6H2,1-3H3,(H,17,19)
• InChI Key： DSZNVQFFAYYZDO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CCCC=O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 297.1131712g/mol
• Monoisotopic Mass: 297.1131712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-3-chloro-4-(4-oxobutyl)phenylcarbamate

Professional Introduction to Compound with CAS No. 2228215-14-1 and Product Name: *tert-butyl N-3-chloro-4-(4-oxobutyl)phenylcarbamate*

Compound with the CAS number 2228215-14-1 and the product name tert-butyl N-3-chloro-4-(4-oxobutyl)phenylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in drug development and molecular biology research.

The molecular structure of this compound consists of a carbamate moiety linked to a phenyl ring, which is further substituted with a chloro group at the 3-position and an oxobutyl group at the 4-position. The presence of these functional groups imparts distinct chemical reactivity and biological activity, making it a valuable intermediate in the synthesis of various pharmacologically active agents. Specifically, the carbamate group is known for its role in drug design, often serving as a key pharmacophore in the development of therapeutic molecules targeting neurological disorders, inflammation, and metabolic diseases.

In recent years, there has been growing interest in the exploration of carbamate-based compounds for their potential therapeutic benefits. Research studies have demonstrated that carbamates can exhibit inhibitory effects on various enzymes and receptors, thereby modulating biological pathways relevant to human health and disease. For instance, studies have shown that derivatives of carbamates can interact with acetylcholinesterase, an enzyme implicated in Alzheimer's disease, offering a promising avenue for developing novel therapeutics.

The specific substitution pattern in tert-butyl N-3-chloro-4-(4-oxobutyl)phenylcarbamate contributes to its unique chemical profile. The tert-butyl group enhances the lipophilicity of the molecule, facilitating better membrane penetration and improving bioavailability. Meanwhile, the chloro and oxobutyl substituents introduce specific electronic and steric effects that can fine-tune the compound's interactions with biological targets. This structural diversity allows researchers to explore a wide range of biological activities and optimize drug-like properties such as solubility, stability, and metabolic clearance.

One of the most compelling aspects of this compound is its potential application in targeted drug delivery systems. The combination of lipophilic and hydrophilic elements within its structure makes it an excellent candidate for formulation into nanoparticles or liposomes, which can enhance drug delivery efficiency and reduce systemic toxicity. Such advancements are particularly relevant in oncology, where targeted delivery systems can improve therapeutic outcomes while minimizing side effects.

The synthesis of tert-butyl N-3-chloro-4-(4-oxobutyl)phenylcarbamate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include chlorination of the phenyl ring, followed by carbamate formation using a tert-butanol derivative. Advanced techniques such as palladium-catalyzed cross-coupling reactions may also be employed to introduce the oxobutyl group efficiently. These synthetic methodologies highlight the compound's complexity and underscore the importance of meticulous chemical manipulation in pharmaceutical research.

Evaluation of this compound's pharmacological properties has revealed intriguing findings that warrant further investigation. In vitro studies have indicated that it exhibits moderate inhibition against certain kinases involved in cancer progression, suggesting its potential as an anti-cancer agent. Additionally, preliminary animal models have shown promising results regarding its ability to modulate inflammatory responses without significant off-target effects.

The growing body of evidence supporting the therapeutic potential of carbamate-based compounds has prompted researchers to explore novel derivatives and analogs. By systematically modifying key structural features such as substituent size, electronic properties, and stereochemistry, scientists aim to enhance efficacy while minimizing adverse effects. The compound with CAS No. 2228215-14-1 serves as a valuable scaffold for such explorations, offering a starting point for designing next-generation pharmaceuticals.

In conclusion, Compound with CAS No. 2228215-14-1 and its product name tert-butyl N-3-chloro-4-(4-oxobutyl)phenylcarbamate represent a significant contribution to modern pharmaceutical chemistry. Its unique structural features enable diverse applications in drug development, molecular biology research, and targeted therapy formulations. As ongoing research continues to uncover new insights into its pharmacological properties and synthetic pathways, this compound is poised to play an increasingly important role in advancing medical science.